![molecular formula C8H6ClNO5 B2830107 4-Chloro-3-methoxy-5-nitrobenzoic acid CAS No. 71001-78-0](/img/structure/B2830107.png)
4-Chloro-3-methoxy-5-nitrobenzoic acid
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Overview
Description
4-Chloro-3-methoxy-5-nitrobenzoic acid is a chemical compound with the CAS Number: 71001-78-0 . It has a molecular weight of 231.59 .
Synthesis Analysis
Nitro compounds can be prepared in a number of ways, including the direct substitution of hydrocarbons with nitric acid, displacement reactions with nitrite ions, and by oxidation of primary amines .Molecular Structure Analysis
The molecular structure of this compound can be represented by the IUPAC name and InChI code provided in the description .Chemical Reactions Analysis
Nitro compounds are a very important class of nitrogen derivatives. The nitro group, like the carboxylate anion, is a hybrid of two equivalent resonance structures . Nitration of alkanes is successful only when conducted at high temperatures in the vapor phase .Physical And Chemical Properties Analysis
The physical form of this compound is not specified . It has a melting point of 212-217 degrees Celsius .Scientific Research Applications
Organic Synthesis Applications
"4-Chloro-3-methoxy-5-nitrobenzoic acid" serves as a versatile intermediate in organic synthesis. It has been used as a starting material in the synthesis of various heterocyclic compounds. For example, it has been involved in solid-phase synthesis methods to create diverse heterocyclic scaffolds, including benzimidazoles, benzotriazoles, quinoxalinones, benzodiazepinediones, and succinimides. These scaffolds are crucial in drug discovery due to their wide range of biological activities (Soňa Křupková et al., 2013).
Materials Science Applications
In materials science, "this compound" and its derivatives have been explored for their potential in doping polyaniline, a conducting polymer. This is significant for the development of advanced electronic materials. The doping process alters the electrical properties of polyaniline, making it applicable in various electronic devices (C. A. Amarnath & S. Palaniappan, 2005).
Biological Studies Applications
While the primary request was to exclude drug use and dosage information, it's worth noting that derivatives of "this compound" have been investigated for their biological activities, including their use as anticonvulsants and their interactions with biological molecules. These studies provide a foundation for future pharmaceutical applications (J. D'angelo et al., 2008).
Safety and Hazards
properties
IUPAC Name |
4-chloro-3-methoxy-5-nitrobenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClNO5/c1-15-6-3-4(8(11)12)2-5(7(6)9)10(13)14/h2-3H,1H3,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCHVQOFFAGCCCR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1Cl)[N+](=O)[O-])C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClNO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.59 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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